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Introduction

Dichlorodifluoromethane, commonly known as CFC-12 or Freon-12, is a chlorofluorocarbon

(CFC) that was widely used as a refrigerant, aerosol propellant, and foam-blowing agent.[1][2]

Due to its significant contribution to the depletion of the stratospheric ozone layer, its

production and consumption have been phased out under the Montreal Protocol.[1] However,

ongoing emissions from existing "banks" (e.g., old refrigeration equipment and foams) and

potential unreported production necessitate continued high-precision monitoring in various

environmental matrices, including air, water, and industrial materials.[3][4]

Gas chromatography (GC) is the cornerstone analytical technique for the separation,

identification, and quantification of CFC-12.[5] Its high resolution and sensitivity, when coupled

with appropriate sample introduction systems and detectors, allow for the accurate

measurement of CFC-12 at trace levels (parts per trillion or picomole).[5] This application note

details several robust GC-based methods for the analysis of dichlorodifluoromethane.

Key Analytical Techniques

The choice of GC method is primarily dependent on the sample matrix and the required

detection limits.

Purge-and-Trap (P&T) GC: This is the standard method for analyzing volatile organic

compounds (VOCs), including CFC-12, in aqueous samples like drinking water, groundwater,

and wastewater.[6][7][8] An inert gas is bubbled through the water sample, stripping the

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b179400?utm_src=pdf-interest
https://www.benchchem.com/product/b179400?utm_src=pdf-body
https://gcms.cz/labrulez-bucket-strapi-h3hsga3/paper/APP_17640_DeterminationCFCsHCFC_FINAL.pdf
https://en.gazfinder.com/r12-dichlorodifluoromethane/
https://gcms.cz/labrulez-bucket-strapi-h3hsga3/paper/APP_17640_DeterminationCFCsHCFC_FINAL.pdf
https://acp.copernicus.org/articles/23/7383/2023/
https://ozone.unep.org/sites/default/files/2023-04/Global%20increase%20of%20ozone-depleting%20CFCs%20from%202010-2020.pdf
https://www.tandfonline.com/doi/full/10.1080/10408347.2024.2302576
https://www.tandfonline.com/doi/full/10.1080/10408347.2024.2302576
https://www.benchchem.com/product/b179400?utm_src=pdf-body
https://water.usgs.gov/lab/chlorofluorocarbons/lab/analytical_procedures/
https://www.eawag.ch/fileadmin/Domain1/Abteilungen/wut/schwerpunkte/umweltisotope/eawag_02388.pdf
https://hpst.cz/sites/default/files/oldfiles/si-02032-evaluation-epa-method-524.3-new-draft-method-analysis-vocs-drinking-water-using-gcms.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


volatile CFC-12, which is then trapped on an adsorbent material. The trap is subsequently

heated, desorbing the analyte into the GC system. This technique effectively

preconcentrates the analyte, significantly enhancing sensitivity.[5]

Headspace (HS) GC: For liquid or solid samples, such as polyether polyols used in foam

production, static headspace analysis is a clean and efficient technique.[1] The sample is

placed in a sealed vial and heated, allowing volatile compounds like CFC-12 to partition into

the gas phase (headspace) above the sample. A portion of this headspace gas is then

automatically injected into the GC.[1]

Sorbent Tube/Thermal Desorption GC: This method is common for air sampling.[9] A known

volume of air is drawn through a tube packed with an adsorbent like charcoal, which traps

the CFC-12. In the laboratory, the tube is heated in a thermal desorber, releasing the analyte

into the GC. This is often combined with cryogenic preconcentration to improve detection

limits for ambient air analysis.[5][10]

Direct Gas Valve Injection: For analyzing gas standards or samples with higher

concentrations of CFC-12, a gas sampling valve can be used for direct injection into the GC.

[11] This is a straightforward method for calibration and for samples that do not require

preconcentration.[11][12]

Instrumentation

1. Gas Chromatography Columns The separation of CFC-12 from other volatile compounds is

achieved on the GC column. The choice of stationary phase is critical for resolution.

Porous Layer Open Tubular (PLOT) Columns: These are highly effective for separating

volatile compounds and light gases. Columns with stationary phases like

divinylbenzene/ethylene glycol dimethacrylate copolymer (e.g., PoraPLOT Q) or porous silica

(e.g., Porasil-C) are commonly used for CFC analysis.[6][11]

Column Dimensions: Column internal diameter (ID), film thickness, and length all impact the

separation. For most applications, a 25-30 meter column with a 0.25-0.32 mm ID provides a

good balance of efficiency, sample capacity, and analysis time.[11][13] Thicker films are

suitable for highly volatile analytes like CFC-12.[14]

2. Detectors Detector selection is crucial for achieving the desired sensitivity and selectivity.
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Electron Capture Detector (ECD): The ECD is exceptionally sensitive to halogenated

compounds like CFC-12, making it the ideal choice for trace-level environmental monitoring.

[5][6][7][15] It offers superior sensitivity compared to other detectors for this class of

compounds.[5]

Mass Spectrometry (MS): An MS detector provides high selectivity and definitive

identification based on the mass spectrum of the compound.[5] It can distinguish CFC-12

from co-eluting compounds, which is particularly important in complex matrices.[10] GC-MS

is a versatile and powerful tool for both quantitative and qualitative analysis of CFCs.[1][16]

Flame Ionization Detector (FID): While a robust and common detector for hydrocarbons, the

FID is less sensitive to highly halogenated compounds than an ECD. It is suitable for

applications where CFC-12 concentrations are in the parts-per-million (ppm) range.[9]

Quantitative Data Summary
The following table summarizes performance data from various published methods for

dichlorodifluoromethane analysis.
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Method Matrix Column Detector
Retention
Time
(min)

Detection
Limit /
Working
Range

Referenc
e

Purge-and-

Trap GC
Water

Porasil-C

Pre-column

and

Analytical

Column

ECD
~7 (total

analysis)

Calibration

Range: 0-

2500 pg/kg

[6]

Vacuum

Extraction

GC

Water
Not

Specified
ECD 3.0

0.017

pmol/kg
[7]

Headspace

GC-MS

Polyether

Polyols

GS-

GASPRO

(60 m)

MS
Not

Specified

MDL:

0.02–0.06

μg

[1]

Sorbent

Tube GC-

FID

Air
Not

Specified
FID

Not

Specified

Working

Range:

1000-6000

ppm (for 1

L sample)

[9]

Purgeable

Organics

GC

Municipal/I

ndustrial

Discharge

Not

Specified

Electrolytic

Conductivit

y or

Microcoulo

metric

Not

Specified
1.81 µg/L [17]

Valve

Injection

GC

Gas

Agilent

PoraPLOT

Q (25 m x

0.32 mm)

FID ~7.5
2 - 1000

ppm
[11]

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://water.usgs.gov/lab/chlorofluorocarbons/lab/analytical_procedures/
https://www.eawag.ch/fileadmin/Domain1/Abteilungen/wut/schwerpunkte/umweltisotope/eawag_02388.pdf
https://gcms.cz/labrulez-bucket-strapi-h3hsga3/paper/APP_17640_DeterminationCFCsHCFC_FINAL.pdf
https://www.keikaventures.com/analyticalmethod.php?m=609
https://pubchem.ncbi.nlm.nih.gov/compound/Dichlorodifluoromethane
https://www.agilent.com/Library/applications/A00659.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Analysis of Dichlorodifluoromethane in
Water by Purge-and-Trap GC-ECD
This protocol is based on methodologies used for analyzing CFCs in groundwater and drinking

water.[6][7][8]

1. Materials and Reagents

Sample Vials: 40 mL glass vials with PTFE-lined septa.

Reagent Water: Deionized water free of interfering compounds.

Standards: Certified gas standard of Dichlorodifluoromethane in Nitrogen.

Purge Gas: High-purity Helium or Nitrogen.

2. Instrumentation

Gas Chromatograph with an Electron Capture Detector (ECD).

Purge-and-Trap System equipped with a suitable adsorbent trap (e.g., VOCARB 3000).

GC Column: Porasil-C packed column or equivalent PLOT column suitable for CFC

separation.[6]

3. Instrument Conditions (Example)

GC Oven: Isothermal at 95°C.[6]

Carrier Gas: N₂ or He at a constant flow rate.

Detector Temperature: 300°C.

Purge-and-Trap Parameters:

Sample Volume: 5-25 mL.

Purge Gas/Time: Helium at 40 mL/min for 11 minutes.
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Desorb Temperature/Time: 180-250°C for 4 minutes.

Bake Temperature/Time: 260°C for 8 minutes.

4. Procedure

Calibration:

Prepare a multi-point calibration curve by injecting varying volumes (e.g., 0, 1, 3, 5, 8, 13,

and 21 cc) of the gas standard into the purge-and-trap system containing reagent water.[6]

Run the analysis and plot the peak area response against the mass of CFC-12 to

generate a calibration curve. Check for linearity.

Sample Analysis:

Collect water samples in vials, ensuring no headspace.

If required, add a preservative. Store samples at 4°C.

Introduce a precise volume of the sample into the sparging vessel of the purge-and-trap

system.

Initiate the automated purge, trap, desorb, and GC analysis sequence.

Record the peak area for CFC-12.

Quantification:

Calculate the concentration of CFC-12 in the sample by comparing its peak area to the

calibration curve.

Apply corrections for any sample dilutions or headspace partitioning if applicable.[6]

Protocol 2: Analysis of Dichlorodifluoromethane in
Polyols by Headspace GC-MS
This protocol is adapted from a method for analyzing CFCs in polyether polyols.[1]
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1. Materials and Reagents

Headspace Vials: 20 mL glass vials with PTFE-faced septa and aluminum caps.

Solvent: Methanol (Chromatographic grade).

Standards: Certified standards of Dichlorodifluoromethane.

Internal Standard (IS): Chlorobromomethane or other suitable compound not present in the

sample.

2. Instrumentation

Gas Chromatograph with a Mass Spectrometer (MS) detector.

Automated Headspace Sampler.

GC Column: GS-GASPRO, 60 m x 0.32 mm, or equivalent.[1]

3. Instrument Conditions (Example)

Headspace Sampler:

Vial Equilibration Temperature: 80°C.

Vial Equilibration Time: 30 minutes.

Transfer Line Temperature: 150°C.

GC Conditions:

Injector Temperature: 200°C (Split mode).

Oven Program: 40°C (hold 5 min), ramp to 200°C at 10°C/min, hold 5 min.

Carrier Gas: Helium at a constant flow.

MS Conditions:
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Ion Source: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 35-300.

Quantitation Ion for CFC-12: m/z 85.

Qualifier Ions: m/z 87, 101, 103.

4. Procedure

Sample and Standard Preparation:

Prepare a stock solution of the CFC-12 standard in methanol.

Prepare a sample solution by dissolving a known weight (e.g., 1 g) of the polyol sample in

a known volume (e.g., 10 mL) of methanol.[1]

To create a calibration curve, add varying amounts of the standard stock solution to a

series of headspace vials. Add a fixed amount of the sample matrix (if necessary) and the

internal standard to each vial.

For sample analysis, transfer a known volume (e.g., 5 mL) of the prepared sample solution

to a headspace vial and add a fixed amount of the internal standard.[1]

Immediately seal all vials.

Analysis:

Place the prepared vials in the headspace autosampler tray.

Start the automated sequence. The system will heat each vial, pressurize it, and inject a

loop of the headspace gas into the GC-MS.

Quantification:

Create a calibration curve by plotting the ratio of the CFC-12 peak area to the internal

standard peak area against the concentration of the standards.
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Calculate the concentration of CFC-12 in the samples using the response ratio from the

sample run and the calibration curve.

Workflow Visualization
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General Workflow for GC Analysis of Dichlorodifluoromethane
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Caption: Workflow for Dichlorodifluoromethane analysis by GC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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